Enzymatic Source Specificity: 10(R),11(R) as Exclusive Fungal Hydroperoxide Isomerase Product vs. Plant-EAS-Derived 10(S),11(S)
The 10(R),11(R)-epoxy enantiomer is the specific α,β-epoxy alcohol product generated from 9(S)-hydroperoxy-10(E),12(Z)-octadecadienoic acid by the particle-bound fatty acid hydroperoxide isomerase of the fungus Saprolegnia parasitica [1]. In contrast, the 10(S),11(S) diastereomer is the exclusive epoxy alcohol product of plant epoxy alcohol synthase (EAS) from potato (Solanum tuberosum) leaves, where it constitutes 14% of recovered radioactivity from [1-14C]linoleic acid incubations [2]. The 10(R),11(R) form is not detected in potato leaf homogenates. This stereochemical divergence originates from the distinct enzymatic mechanisms: fungal hydroperoxide isomerase produces the (R,R)-epoxide configuration, whereas plant EAS yields the (S,S)-configuration from the same 9(S)-hydroperoxide substrate.
| Evidence Dimension | Enzymatic product stereochemistry from 9(S)-hydroperoxy-10(E),12(Z)-octadecadienoic acid |
|---|---|
| Target Compound Data | 10(R),11(R)-epoxy-9(S)-hydroxy-12(Z) configuration; produced by S. parasitica fatty acid hydroperoxide isomerase; 0% detected in potato leaf EAS pathway |
| Comparator Or Baseline | Methyl 10(S),11(S)-epoxy-9(S)-hydroxy-12(Z)-octadecenoate: 14% of recovered radioactivity in potato leaf homogenate incubations [2] |
| Quantified Difference | 14% vs. 0% relative abundance in plant EAS system; absolute stereochemical inversion at C10 and C11 (R,R vs. S,S) |
| Conditions | Potato leaf whole homogenate incubated with [1-14C]linoleic acid; straight-phase HPLC analysis of methyl-esterified products [2] |
Why This Matters
For natural product identification studies, researchers studying fungal oxylipin metabolism require the 10(R),11(R) standard to correctly assign absolute configuration; using the commercially more common 10(S),11(S) standard would lead to erroneous stereochemical assignment.
- [1] Hamberg, M. (1989). Fatty acid hydroperoxide isomerase in Saprolegnia parasitica: Structural studies of epoxy alcohols formed from isomeric hydroperoxyoctadecadienoates. Lipids, 24(4), 249–255. https://doi.org/10.1007/BF02535158 View Source
- [2] Hamberg, M. (1999). An epoxy alcohol synthase pathway in higher plants: Biosynthesis of antifungal trihydroxy oxylipins in leaves of potato. Lipids, 34(11), 1131–1142. https://doi.org/10.1007/s11745-999-0464-7 View Source
